Cas no 160741-81-1 (2(3H)-Furanone,dihydro-3-hydroxy-4-methyl-5-(1-methylethyl)-)

• Product name: 2(3H)-Furanone,dihydro-3-hydroxy-4-methyl-5-(1-methylethyl)-
• CAS No: 160741-81-1
• MF: C₈H₁₄O₃
• MW: 158.19496
• CID: 109573
• PubChem ID: 14337446

2(3H)-Furanone,dihydro-3-hydroxy-4-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-hydroxy-4-methyl-5-(1-methylethyl)-
• 2(3H)-Furanone,dihydro-3-hydroxy-4-methyl-5-(1-methylethyl)-(9CI)
• 3-hydroxy-4-methyl-5-propan-2-yloxolan-2-one
• SCHEMBL7937980
• 3-Hydroxy-5-isopropyl-4-methyldihydrofuran-2(3H)-one
• Dihydro-3-hydroxy-4-methyl-5-(1-methylethyl)-2(3H)-furanone
• 160741-81-1
• DTXSID601188001

• Inchi： InChI=1S/C8H14O3/c1-4(2)7-5(3)6(9)8(10)11-7/h4-7,9H,1-3H3
• InChI Key： PNUCQCDJZMDSBF-UHFFFAOYSA-N
• SMILES： OC1C(C)C(C(C)C)OC1=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones